Cas no 1022155-94-7 (methyl 2-(4-bromophenyl)-2,2-difluoroacetate)

• Product Name: methyl 2-(4-bromophenyl)-2,2-difluoroacetate
• CAS No: 1022155-94-7
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• MDL: MFCD22547877
• CID: 2865491
• PubChem ID: 72218218
• Update Time: 2025-06-22

methyl 2-(4-bromophenyl)-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-bromophenyl)-2,2-difluoroacetate
• METHYL (4-BROMOPHENYL)(DIFLUORO)ACETATE
• AB84708
• AT30968
• J3.618.415I
• (4-Bromophenyl)difluoroacetic acid methyl ester
• Benzeneacetic acid, 4-bromo-alpha,alpha-difluoro-, methyl ester

• MDL： MFCD22547877
• Inchi： 1S/C9H7BrF2O2/c1-14-8(13)9(11,12)6-2-4-7(10)5-3-6/h2-5H,1H3
• InChI Key： NGBJVVVKPWOFIG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)OC)(F)F

Computed Properties

• Exact Mass: 263.95975g/mol
• Monoisotopic Mass: 263.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 265.05g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on methyl 2-(4-bromophenyl)-2,2-difluoroacetate

Methyl 2-(4-Bromophenyl)-2,2-Difluoroacetate: A Comprehensive Overview

Methyl 2-(4-bromophenyl)-2,2-difluoroacetate, with the CAS number 1022155-94-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl ester group attached to a 4-bromophenyl ring and two fluorine atoms in the alpha position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of methyl 2-(4-bromophenyl)-2,2-difluoroacetate involves a series of carefully designed reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic substitution. Recent studies have highlighted its potential as a precursor in the development of novel pharmaceutical agents. For instance, researchers have explored its role in the synthesis of bioactive compounds targeting specific enzyme pathways, such as kinases and proteases. The presence of the bromine atom in the aromatic ring enhances its reactivity, making it an ideal candidate for further functionalization.

In terms of physical properties, methyl 2-(4-bromophenyl)-2,2-difluoroacetate exhibits a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its application in drug discovery and chemical analysis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of methyl 2-(4-bromophenyl)-2,2-difluoroacetate with unprecedented accuracy. Using density functional theory (DFT), scientists have determined its molecular orbital energies and reactivity profiles. These insights have facilitated the design of more efficient synthetic routes and improved understanding of its interaction with biological systems.

The fluorine atoms in the molecule play a pivotal role in modulating its pharmacokinetic properties. Fluorine substitution is known to enhance lipophilicity and improve metabolic stability, both of which are critical factors in drug design. This has led to increased interest in using methyl 2-(4-bromophenyl)-2,2-difluoroacetate as a building block for developing orally bioavailable drugs.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable covalent bonds with other molecules makes it a promising candidate for use in polymer synthesis and surface modification. Recent research has demonstrated its potential as a cross-linking agent in the production of high-performance polymers for electronic applications.

The safety profile of methyl 2-(4-bromophenyl)-2,2-difluoroacetate has been thoroughly evaluated through toxicological studies. These studies have shown that it exhibits low acute toxicity when administered at recommended doses. However, prolonged exposure or high concentrations may lead to adverse effects, necessitating strict handling protocols in industrial settings.

In conclusion, methyl 2-(4-bromophenyl)-2,2-difluoroacetate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and materials science. As ongoing research continues to uncover new potential uses for this compound, its significance within the scientific community is expected to grow further.